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Compound of Interest

Compound Name: KC764

Cat. No.: B1212125

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive overview of the recommended disposal
procedures for KC764, a compound identified as (2-methylpyrazolo[1,5-a]pyridin-3-yl)-(1,2,3,4-
tetrahydropyridin-5-yl)methanone, with CAS number 94457-09-7.[1] While a specific Safety
Data Sheet (SDS) for KC764 is not publicly available, the following procedures are based on
established best practices for the disposal of hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling Protocols

Prior to handling KC764 for any purpose, including disposal, it is imperative to consult the
manufacturer-supplied Safety Data Sheet (SDS). In the absence of an SDS, all chemical waste
should be treated as hazardous.[2] Laboratory personnel must be trained on proper waste
handling and disposal procedures.[2][3]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Compatible chemical-resistant gloves.
e Body Protection: A lab coat or chemical-resistant apron.

Storage of Chemical Waste:
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» Store chemical waste in a designated Satellite Accumulation Area.[4]

o Use appropriate and compatible containers, preferably plastic, that are leak-proof and tightly
sealed.[4][5]

e Ensure all waste containers are properly labeled with their contents.[4][5]

o Segregate different types of chemical waste to prevent dangerous reactions. For instance,
keep organic solvents separate from inorganic chemicals, and acids away from bases.[5]

Step-by-Step Disposal Procedure for KC764

Given the lack of specific hazard data for KC764, it must be disposed of as hazardous waste
through an authorized waste collection program.[2][3] Do not discharge KC764 to the sewer via
sink drains or dispose of it by evaporation.[2][3]

o Waste Identification and Segregation:
o Treat all KC764 waste, including contaminated materials, as hazardous.

o Segregate KC764 waste from other waste streams. Do not mix it with non-hazardous
waste.

o Keep solid and liquid waste forms of KC764 in separate containers.[5]
o Containerization and Labeling:
o Place KC764 waste in a chemically compatible container with a secure lid.

o Clearly label the container with "Hazardous Waste" and the chemical name: "(2-
methylpyrazolo[1,5-a]pyridin-3-yl)-(1,2,3,4-tetrahydropyridin-5-yl)methanone" and CAS
number "94457-09-7".

o Indicate the approximate quantity of the waste.

» Arrange for Collection:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Do not transport hazardous waste yourself.[3]

o Decontamination of Empty Containers:
o If the original KC764 container is to be disposed of, it must be properly decontaminated.

o For containers that held acutely hazardous waste (if KC764 is determined to be so), they
must be triple-rinsed with a suitable solvent.[2][3] The rinsate must be collected and
disposed of as hazardous waste.[1]

o After decontamination, deface all chemical labels on the empty container before disposing
of it as regular trash.[2][3]

Summary of Chemical and Physical Properties

While a full hazard profile is unavailable, the following data for KC764 has been compiled from
public chemical databases.

Property Value
2-methylpyrazolo[1,5-a]pyridin-3-yl)-(1,2,3,4-

UPAC Name :etrahyd)::;/yridin-é—yl)m]ept)r:anone "

CAS Number 94457-09-7

Molecular Formula C14H15N30

Molecular Weight 241.29 g/mol

Reported as a platelet aggregation inhibitor.[6]

[7]

Known Applications

KC764 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of KC764
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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